2-(cyanomethyl)-4-[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1,3-thiazol-3-ium bromide

• IUPAC Name: 2-[4-[1-methyl-5-(2,2,2-trichloroacetyl)pyrrol-3-yl]-1,3-thiazol-3-ium-2-yl]acetonitrile;bromide
• InChI: InChI=1S/C12H8Cl3N3OS.BrH/c1-18-5-7(4-9(18)11(19)12(13,14)15)8-6-20-10(17-8)2-3-16;/h4-6H,2H2,1H3;1H
• InChI Key: WMIFPCIMQKNHOK-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=C1C(=O)C(Cl)(Cl)Cl)C2=CSC(=[NH+]2)CC#N.[Br-]
• Molecular Formula: C12H9BrCl3N3OS
• Molecular Weight: 429.5 g/mol

Description

2-(cyanomethyl)-4-[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1,3-thiazol-3-ium bromide is a useful research compound. Its molecular formula is C12H9BrCl3N3OS and its molecular weight is 429.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Cyanomethyl derivatives , including compounds similar to 2-(cyanomethyl)-4-[1-methyl-5-(2,2,2-trichloroacetyl)-1H-pyrrol-3-yl]-1,3-thiazol-3-ium bromide, have been synthesized from imidazo[1,2-a]pyridine, imidazo[1,2-a]pyrimidine, and imidazo[2,1-b]thiazole. Their reactivity was explored through various reactions such as nitration, bromination, azo coupling, and nitrosation. Acylation of the methylene group with amino acid esters led to the formation of novel compounds, demonstrating the potential for creating diverse chemical structures through the manipulation of cyanomethyl derivatives (Kutrov, Kovalenko, & Volovenko, 2008).

Synthetic Applications in Heterocyclic Chemistry

Thiazolyl and thiadiazolyl derivatives have been synthesized from substituted furan and pyrrole, showcasing the versatility of cyanomethyl derivatives in constructing complex heterocyclic frameworks. These derivatives were formed through cyclization of key intermediates, leading to the creation of various compounds with potential biological activities (Hassan, 2007).

Catalytic Properties

Ruthenium complexes with N-heterocyclic carbene NNC-pincer ligands have been developed using precursors related to cyanomethyl derivatives. These complexes exhibit significant catalytic activity, especially in the reduction of ketones and aldehydes under transfer hydrogenation conditions, highlighting the application of cyanomethyl derivatives in catalysis (Mejuto et al., 2015).

Anticancer Activity

Novel heterocyclic compounds based on cyanomethyl derivatives have shown promising anticancer activity. The synthesis of these compounds from 1-cyanoacetyl-3,5-dimethylpyrazole demonstrates the potential of cyanomethyl derivatives in medicinal chemistry, particularly in the development of new anticancer agents (Metwally, Abdelrazek, & Eldaly, 2016).